Cas no 1449506-04-0 (Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate))

• Product Name: Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate)
• CAS No: 1449506-04-0
• MF: C₅₈H₄₂O₈
• MW: 866.949296474457
• CID: 3035806
• Update Time: 2023-08-10

Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate) Chemical and Physical Properties

Names and Identifiers

• Tetramethyl 5',5''''-(anthracene-9,10-diyl)bis([1,1':3',1''-terphenyl]-4,4''-dicarboxylate)

• Inchi： 1S/C58H42O8/c1-63-55(59)39-21-13-35(14-22-39)43-29-44(36-15-23-40(24-16-36)56(60)64-2)32-47(31-43)53-49-9-5-7-11-51(49)54(52-12-8-6-10-50(52)53)48-33-45(37-17-25-41(26-18-37)57(61)65-3)30-46(34-48)38-19-27-42(28-20-38)58(62)66-4/h5-34H,1-4H3
• InChI Key： PRCHDYXXERQQPG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1=CC(C2C=CC(C(=O)OC)=CC=2)=CC(=C1)C1=C2C=CC=CC2=C(C2C=C(C3C=CC(C(=O)OC)=CC=3)C=C(C3C=CC(C(=O)OC)=CC=3)C=2)C2=CC=CC=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 66
• Rotatable Bond Count: 14
• Complexity: 1380
• XLogP3: 13.6
• Topological Polar Surface Area: 105